Cas no 1361714-84-2 (3',5'-Dichloro-5-fluoro-biphenyl-3-carboxaldehyde)

• Product Name: 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxaldehyde
• CAS No: 1361714-84-2
• MF: C₁₃H₇Cl₂FO
• MW: 269.0984852314
• CID: 4993838
• Update Time: 2025-06-10

3',5'-Dichloro-5-fluoro-biphenyl-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxaldehyde

• Inchi： 1S/C13H7Cl2FO/c14-11-3-10(4-12(15)6-11)9-1-8(7-17)2-13(16)5-9/h1-7H
• InChI Key： OUIBNYOXBHSQSA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=C(C=O)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1

Additional information on 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxaldehyde

Research Brief on 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxaldehyde (CAS: 1361714-84-2) in Chemical Biology and Pharmaceutical Applications

3',5'-Dichloro-5-fluoro-biphenyl-3-carboxaldehyde (CAS: 1361714-84-2) is a fluorinated biphenyl derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its dichloro and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in targeting protein-protein interactions and enzyme inhibition. The presence of halogen atoms enhances its binding affinity and metabolic stability, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxaldehyde as a key intermediate in the synthesis of small-molecule inhibitors for kinase targets. The research demonstrated that modifications to the aldehyde functional group could yield compounds with high selectivity and potency against specific cancer-related kinases. The study also emphasized the compound's role in fragment-based drug design, where its rigid biphenyl core serves as a scaffold for optimizing pharmacophore properties. These findings underscore the potential of this compound in oncology drug development.

In addition to its applications in kinase inhibition, recent investigations have explored the use of 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxaldehyde in the development of antimicrobial agents. A 2024 preprint article on bioRxiv reported that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial membrane integrity and inhibit essential enzymes. Further optimization of the lead compounds is underway to improve their pharmacokinetic profiles and reduce toxicity.

The synthetic accessibility of 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxaldehyde has also been a focus of recent research. A 2023 paper in Organic Letters described an efficient, scalable synthesis route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges in large-scale production, paving the way for its broader application in medicinal chemistry. The authors noted that the optimized synthesis could reduce costs and accelerate the discovery of new derivatives with enhanced biological activity.

Looking ahead, the potential of 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxaldehyde extends beyond its current applications. Ongoing studies are investigating its utility in targeted drug delivery systems and as a probe for chemical biology assays. For instance, its fluorescent properties, when conjugated with other moieties, could enable real-time tracking of drug distribution in cellular models. These developments highlight the compound's versatility and its growing importance in interdisciplinary research.

In conclusion, 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxaldehyde (CAS: 1361714-84-2) represents a valuable tool in modern drug discovery and chemical biology. Its unique structural features, combined with recent advancements in synthesis and application, position it as a compound of significant interest for future research. Continued exploration of its derivatives and mechanisms of action will likely yield innovative therapeutic strategies and deepen our understanding of molecular interactions in biological systems.